Helium-6 atom

• Molecular Formula: He
• Molecular Weight: 6.018886 g/mol
• IUPAC Name: helium-6
• InChI: InChI=1S/He/i1+2
• InChI Key: SWQJXJOGLNCZEY-NJFSPNSNSA-N
• Isomeric SMILES: [6He]
• SMILES: [He]
• synonyms: 6He radioisotope; He-6 radioisotope; Helium-6

Description

Helium-6 atom is the radioactive isotope of helium with relative atomic mass 6.01889 and half-life of 806.7 ms.

Scientific Research Applications

Precision Calculations and Experiments

Helium-6, a neutral helium isotope, has been the subject of precision calculations and experiments. These studies primarily focus on advancing atomic structure theory and enhancing our understanding of atomic spectra and oscillator strengths (Wiese & Morton, 1999). Such research is vital for applications ranging from astrophysical spectroscopy to high-technology applications.

Fundamental Physics in Microgravity

Experiments involving helium isotopes, including Helium-6, have been crucial in studying fundamental physics in microgravity conditions, such as on the International Space Station. These experiments aim to understand the universality properties of liquid helium and establish better time standards for various scientific and technological endeavors (Lämmerzahl et al., 2004).

Superfluid Helium Nanodroplets

Helium-6 has applications in the study of superfluid helium nanodroplets, a state where helium demonstrates superfluidity. These nanodroplets provide a unique environment for probing molecules or clusters which cannot be investigated in the gas phase due to their instability. This research has significant implications for understanding basic principles of physics and chemically relevant processes (Szalewicz, 2008).

Helium Mobility in Materials

The behavior and mobility of helium, including isotopes like Helium-6, in various materials, especially in nuclear applications, are of significant research interest. Studies have focused on understanding how helium interacts and migrates within different solids, which is critical for applications in fields ranging from geology to nuclear engineering (Trocellier, Agarwal, & Miro, 2014).

Helium-3 and Helium-4 Interaction Studies

Research on the interaction between helium atoms, including isotopes like Helium-6, provides essential insights into molecular physics. Understanding these interactions is crucial for fields such as chemical physics and molecular spectroscopy (Kestner, 1968).

Extreme Ultraviolet Supercontinuum Generation

Helium-6 atoms have been studied in the context of generating extreme ultraviolet supercontinuum in a two-color laser field. This research is pivotal in the development of technologies like isolated attosecond pulse creation, which has applications in ultrafast spectroscopy and photonics (Zeng et al., 2007).

Metastable Helium Bose-Einstein Condensate

Helium-6 has implications in the study of Bose-Einstein condensates. Research in this area focuses on creating condensates with a large number of atoms, which is significant for understanding quantum gases and their applications in fields like atom optics (Tychkov et al., 2006).

Helium on the Moon

Studies on capturing and retaining helium gases, including Helium-6, on the Moon have been conducted. This research is crucial for understanding lunar geology and the potential for in situ resource utilization in future lunar missions (Li et al., 2022).

Helium and Hydrogen Interaction Potentials

Research on the interaction potentials of helium, including Helium-6, with other elements like hydrogen, is critical for understanding intermolecular forces and their implications in fields like thermodynamics and material science (Mason & Rice, 1954).

Helium Droplets in Chemistry

Helium droplets, including those involving Helium-6, offer a unique environment for studying physical and chemical phenomena. This area of research is important for chemists interested in understanding reactions and properties at extremely low temperatures (Yang & Ellis, 2013).